![molecular formula C11H8N2O6S B4760409 methyl 3-[(5-nitro-2-furoyl)amino]-2-thiophenecarboxylate](/img/structure/B4760409.png)
methyl 3-[(5-nitro-2-furoyl)amino]-2-thiophenecarboxylate
Overview
Description
Methyl 3-[(5-nitro-2-furoyl)amino]-2-thiophenecarboxylate is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is a derivative of furan and thiophene, which are both heterocyclic compounds.
Mechanism of Action
The mechanism of action of methyl 3-[(5-nitro-2-furoyl)amino]-2-thiophenecarboxylate is not fully understood. However, studies have shown that it has the ability to interact with metal ions, which may be responsible for its fluorescent properties. It is also believed to have potential antioxidant activity due to its chemical structure.
Biochemical and Physiological Effects:
This compound has been shown to have potential biochemical and physiological effects. Studies have shown that it has the ability to scavenge free radicals, which are responsible for oxidative stress and damage to cells. It has also been shown to have potential anti-inflammatory activity.
Advantages and Limitations for Lab Experiments
One of the main advantages of using methyl 3-[(5-nitro-2-furoyl)amino]-2-thiophenecarboxylate in lab experiments is its high purity and stability. This makes it an ideal compound for use in organic electronics and other research applications. However, one of the limitations is that it is a relatively new compound, and there is limited information available on its properties and potential applications.
Future Directions
There are several future directions for research on methyl 3-[(5-nitro-2-furoyl)amino]-2-thiophenecarboxylate. One area of research is in the development of new organic semiconductors for use in electronic devices. Another area of research is in the development of new fluorescent probes for the detection of metal ions in biological systems. Additionally, further studies are needed to fully understand the mechanism of action and potential physiological effects of this compound.
Scientific Research Applications
Methyl 3-[(5-nitro-2-furoyl)amino]-2-thiophenecarboxylate has shown potential applications in various fields of scientific research. One of the most significant applications is in the field of organic electronics, where it has been used as a building block for the synthesis of organic semiconductors. This compound has also been studied for its potential use as a fluorescent probe for the detection of metal ions in biological systems.
properties
IUPAC Name |
methyl 3-[(5-nitrofuran-2-carbonyl)amino]thiophene-2-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8N2O6S/c1-18-11(15)9-6(4-5-20-9)12-10(14)7-2-3-8(19-7)13(16)17/h2-5H,1H3,(H,12,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWABWMVHNVWUQZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CS1)NC(=O)C2=CC=C(O2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8N2O6S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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